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Compound of Interest

Compound Name:
2-T-Butylamino-5-methyl-3-

nitropyridine

CAS No.: 1033202-70-8

Cat. No.: B1503556

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-T-Butylamino-5-
methyl-3-nitropyridine

This guide provides a comprehensive technical overview of the spectroscopic data for 2-T-
Butylamino-5-methyl-3-nitropyridine (C₁₀H₁₅N₃O₂, Molecular Weight: 209.25 g/mol , CAS:

1033202-70-8).[1] It is intended for researchers, scientists, and drug development

professionals who require a thorough understanding of the structural elucidation of this

compound. Given the absence of a complete, publicly available experimental dataset for this

specific molecule, this document synthesizes information from structurally analogous

compounds to predict the spectroscopic characteristics. This approach provides a robust

framework for interpreting experimentally acquired data.

Molecular Structure and Spectroscopic Overview
The structural integrity of a compound is the cornerstone of its chemical and biological activity.

Spectroscopic techniques provide a non-destructive means to probe the molecular

architecture. For 2-T-Butylamino-5-methyl-3-nitropyridine, a combination of Nuclear
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Magnetic Resonance (NMR), Infrared (IR), Mass Spectrometry (MS), and Ultraviolet-Visible

(UV-Vis) spectroscopy is essential for unambiguous characterization.

Figure 1: Molecular Structure of 2-T-Butylamino-5-methyl-3-nitropyridine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen

framework of an organic molecule.

Predicted ¹H NMR Spectrum
The proton NMR spectrum will reveal the number of different types of protons and their

neighboring environments. The predicted chemical shifts (in ppm, relative to TMS) are based

on the analysis of similar structures such as 2-(tert-butylamino)-3-nitropyridine and other

substituted pyridines.[2][3][4][5]
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Protons
Predicted
Chemical Shift
(ppm)

Multiplicity Integration Rationale

C(CH₃)₃ ~1.5 Singlet 9H

The nine

equivalent

protons of the

tert-butyl group

are shielded and

show no

coupling.

Ar-CH₃ ~2.4 Singlet 3H

The methyl

group on the

pyridine ring is

slightly

deshielded by

the aromatic

system.

NH ~8.0-9.0 Broad Singlet 1H

The amino

proton is

deshielded due

to the electron-

withdrawing nitro

group and its

position on the

ring. The signal

is often broad

due to

quadrupole

broadening and

exchange.

Ar-H (H4) ~8.2 Doublet 1H

This proton is

deshielded by

the adjacent nitro

group and will be

coupled to H6.
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Ar-H (H6) ~8.5 Doublet 1H

This proton is

adjacent to the

ring nitrogen,

leading to

significant

deshielding. It

will be coupled to

H4.

Predicted ¹³C NMR Spectrum
The carbon-13 NMR spectrum provides information on the different carbon environments in the

molecule. The predicted chemical shifts are based on data from 2-(tert-butylamino)-3-

nitropyridine and tert-butylamine.[2][6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://spectrabase.com/compound/AFGYHXXYI4T
https://m.chemicalbook.com/spectrumen_75-64-9_13cnmr.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon
Predicted Chemical Shift
(ppm)

Rationale

C(CH₃)₃ ~30
The quaternary carbon of the

tert-butyl group.

C(CH₃)₃ ~53
The methyl carbons of the tert-

butyl group.

Ar-CH₃ ~18
The carbon of the methyl

group on the pyridine ring.

Ar-C (C3) ~130

The carbon bearing the nitro

group is significantly

deshielded.

Ar-C (C5) ~135
The carbon with the methyl

substituent.

Ar-C (C4) ~140
Aromatic carbon deshielded by

the nitro group.

Ar-C (C6) ~150
Aromatic carbon adjacent to

the ring nitrogen.

Ar-C (C2) ~158
The carbon attached to the

amino group.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies. The predicted IR absorption bands are based on data

from related nitropyridines and amino-substituted aromatics.[7][8][9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.researchgate.net/figure/FT-IR-spectrum-curves-of-2-amino-5-nitropyridine-pentaborate-red-line-and_fig2_281536106
https://webbook.nist.gov/cgi/inchi?ID=C4620706&Mask=80
https://spectrabase.com/spectrum/A8Z32oJ907a
https://webbook.nist.gov/cgi/inchi?ID=C21626415&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Functional Group
Predicted
Wavenumber
(cm⁻¹)

Intensity Vibrational Mode

N-H 3300-3500 Medium Stretching

C-H (aromatic) 3000-3100 Medium-Weak Stretching

C-H (aliphatic) 2850-3000 Medium Stretching

C=C, C=N (aromatic) 1550-1650 Strong Ring Stretching

N-O (nitro)
1500-1550 and 1300-

1350
Strong

Asymmetric and

Symmetric Stretching

C-N 1250-1350 Medium Stretching

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. For 2-T-Butylamino-5-methyl-3-nitropyridine, Electron Ionization (EI) would

likely be used.

Molecular Ion (M⁺): A prominent peak is expected at m/z = 209, corresponding to the

molecular weight of the compound.

Key Fragmentation Patterns:

Loss of a methyl group (-CH₃) from the tert-butyl group to give a fragment at m/z = 194.

Loss of the tert-butyl group (-C(CH₃)₃) to give a fragment at m/z = 152.

Loss of the nitro group (-NO₂) to give a fragment at m/z = 163.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides insights into the electronic transitions within the molecule. The

extended conjugation and presence of auxochromes (amino group) and chromophores (nitro

group) in 2-T-Butylamino-5-methyl-3-nitropyridine are expected to result in characteristic
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absorption bands. The predicted absorption maxima are based on studies of similar

nitropyridine derivatives.[11][12][13]

λ_max ~250-280 nm: Attributed to π → π* transitions within the pyridine ring.

λ_max ~340-380 nm: A lower energy absorption band likely due to n → π* transitions

involving the nitro and amino groups, and intramolecular charge transfer.

Experimental Protocols
The following are generalized protocols for acquiring the spectroscopic data. Instrument

parameters should be optimized for the specific sample and equipment.

Spectroscopic Characterization Workflow

Sample Preparation
(Dissolve in appropriate deuterated solvent for NMR, or prepare as neat film/KBr pellet for IR)

¹H and ¹³C NMR Analysis
(e.g., Bruker 400 MHz)

FTIR Analysis
(e.g., PerkinElmer Spectrum Two)

Mass Spectrometry Analysis
(e.g., Agilent GC-MS)

UV-Vis Analysis
(e.g., Shimadzu UV-2600)

Data Integration and Structural Elucidation

Click to download full resolution via product page

Figure 2: General workflow for the spectroscopic characterization of 2-T-Butylamino-5-methyl-
3-nitropyridine.

NMR Spectroscopy Protocol
Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a suitable deuterated

solvent (e.g., CDCl₃ or DMSO-d₆).
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Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:

Acquire a standard proton spectrum with a spectral width of ~16 ppm.

Use a sufficient number of scans (e.g., 16) to obtain a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum with a spectral width of ~220 ppm.

A larger number of scans will be required (e.g., 1024 or more) due to the low natural

abundance of ¹³C.

Data Processing: Process the raw data using appropriate software (e.g., MestReNova,

TopSpin). This includes Fourier transformation, phase correction, baseline correction, and

referencing to the residual solvent peak or TMS.

FTIR Spectroscopy Protocol
Sample Preparation:

Neat (for liquids/oils): Place a drop of the sample between two KBr or NaCl plates.

KBr Pellet (for solids): Grind a small amount of the sample with dry KBr powder and press

into a thin pellet.

ATR: Place the sample directly on the ATR crystal.

Instrumentation: Use a Fourier-Transform Infrared spectrometer.

Acquisition:

Record a background spectrum of the empty sample compartment or KBr pellet.

Record the sample spectrum over a range of 4000-400 cm⁻¹.

Co-add a sufficient number of scans (e.g., 16-32) to improve the signal-to-noise ratio.
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Data Processing: The software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry Protocol
Sample Introduction: Introduce the sample into the mass spectrometer, typically via a Gas

Chromatograph (GC-MS) for volatile compounds or by direct infusion.

Ionization: Use Electron Ionization (EI) at 70 eV.

Mass Analysis: Scan a mass range appropriate for the expected molecular weight (e.g., m/z

50-300).

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

support the proposed structure.

UV-Vis Spectroscopy Protocol
Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent

(e.g., ethanol, acetonitrile, or hexane). The concentration should be adjusted to give an

absorbance between 0.1 and 1.0.

Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Acquisition:

Record a baseline spectrum with a cuvette containing only the solvent.

Record the sample spectrum over a range of ~200-800 nm.

Data Analysis: Identify the wavelength(s) of maximum absorbance (λ_max).

Conclusion
The comprehensive spectroscopic analysis of 2-T-Butylamino-5-methyl-3-nitropyridine is

crucial for its unequivocal identification and quality control. While a complete experimental

dataset is not readily available in the public domain, this guide provides a robust, predictive

framework based on the analysis of structurally related molecules. The provided protocols offer
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a standardized approach to acquiring the necessary data. It is imperative that these predictions

are verified through the experimental analysis of an authentic sample.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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